![molecular formula C17H20ClNO2 B5013640 (3-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]amine](/img/structure/B5013640.png)
(3-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]amine, also known as 3C-E, is a synthetic compound that belongs to the phenethylamine class of drugs. It is a psychoactive substance that has been studied for its potential use in scientific research. The compound was first synthesized in 1999 by a team of chemists led by David E. Nichols at Purdue University.
Mechanism of Action
The exact mechanism of action of (3-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]amine is not fully understood, but it is believed to act as a partial agonist at the serotonin 2A receptor. This means that it can bind to the receptor and activate it, but not to the same extent as a full agonist. It may also interact with other receptors in the brain, such as the dopamine and norepinephrine receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well-known, but it is believed to produce psychedelic effects similar to those of other phenethylamines such as mescaline and 2C-B. These effects may include altered perception, mood, and thought processes. It may also have stimulant-like effects, such as increased heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
One advantage of using (3-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]amine in lab experiments is its high affinity for the serotonin 2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological conditions. However, one limitation is its potential for producing unpredictable and potentially dangerous psychoactive effects, which may make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for research on (3-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]amine. One area of interest is its potential use as a therapeutic agent for various psychiatric and neurological conditions, such as depression, anxiety, and addiction. Another area of interest is its potential use as a tool for studying the role of the serotonin 2A receptor in various physiological and pathological conditions, such as schizophrenia and Alzheimer's disease. Further research is needed to fully understand the potential benefits and limitations of this compound for these and other applications.
Synthesis Methods
The synthesis of (3-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]amine involves the reaction of 3,4-dimethoxyphenylacetone with 3-chlorobenzylamine in the presence of a reducing agent such as lithium aluminum hydride. The resulting compound is then purified through a series of chromatographic techniques.
Scientific Research Applications
(3-chlorobenzyl)[2-(3,4-dimethoxyphenyl)ethyl]amine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the serotonin 2A receptor, which is involved in the regulation of mood, cognition, and perception. This makes it a potential tool for studying the role of this receptor in various physiological and pathological conditions.
properties
IUPAC Name |
N-[(3-chlorophenyl)methyl]-2-(3,4-dimethoxyphenyl)ethanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClNO2/c1-20-16-7-6-13(11-17(16)21-2)8-9-19-12-14-4-3-5-15(18)10-14/h3-7,10-11,19H,8-9,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQMGNQUDKGUVRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNCC2=CC(=CC=C2)Cl)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.